Cas no 2580202-69-1 (3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid)

• Product Name: 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid
• CAS No: 2580202-69-1
• MF: C₂₈H₂₅NO₄
• MW: 439.50240778923
• CID: 5659772
• PubChem ID: 165893704
• Update Time: 2025-06-07

3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-phenyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
• EN300-27728997
• 2580202-69-1
• 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid

• Inchi： 1S/C28H25NO4/c30-25(31)28-15-27(16-28,19-8-2-1-3-9-19)17-29(18-28)26(32)33-14-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24H,14-18H2,(H,30,31)
• InChI Key： VFXUIUFVLRQRDX-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)CC(C3C=CC=CC=3)(C1)C2)=O

Computed Properties

• Exact Mass: 439.17835828g/mol
• Monoisotopic Mass: 439.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid

Comprehensive Overview of 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2580202-69-1)

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2580202-69-1) is a highly specialized organic intermediate with significant applications in pharmaceutical research and peptide synthesis. Its unique bicyclic structure and Fmoc-protected amine group make it a valuable building block for drug discovery, particularly in the development of bioactive molecules and small-molecule therapeutics. Researchers and chemists frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid derivative.

In recent years, the demand for Fmoc-protected compounds like 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid has surged due to advancements in peptide-based drug design. This trend aligns with the growing interest in targeted therapies and precision medicine, where customized molecular scaffolds are essential. The compound's rigid bicyclic framework also contributes to its utility in conformational studies, enabling researchers to explore molecular interactions and protein binding with higher accuracy.

From a synthetic perspective, the azabicyclo[3.1.1]heptane core of this compound offers intriguing stereochemical properties, making it a subject of interest in asymmetric catalysis and chiral synthesis. Its phenyl substituent further enhances its versatility, allowing for modifications that can fine-tune lipophilicity and bioavailability. These characteristics are particularly relevant in the context of CNS drug development, where blood-brain barrier permeability is a critical factor.

The Fmoc group in this compound is a cornerstone of modern peptide chemistry, as it provides temporary protection for the amine functionality during synthesis. This feature is widely exploited in the production of therapeutic peptides, antibody-drug conjugates (ADCs), and peptidomimetics. Given the rising popularity of peptide-based vaccines and immunotherapies, the relevance of CAS No. 2580202-69-1 is expected to grow further.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and consistency for research applications. Quality control is paramount, especially when the compound is used in high-throughput screening (HTS) or lead optimization processes. Researchers often inquire about its solubility profiles, stability under various conditions, and compatibility with coupling reagents, reflecting the practical challenges faced in the lab.

In summary, 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2580202-69-1) represents a critical tool in medicinal chemistry and bioconjugation. Its structural complexity and functional adaptability position it at the forefront of innovative drug discovery, addressing contemporary needs in personalized medicine and biopharmaceuticals. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in shaping the future of therapeutic innovation.